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Compound of Interest

Compound Name: Strontium malonate

Cat. No.: B3062150 Get Quote

Strontium Malonate: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical

properties of strontium malonate, a compound of interest in biomedical research, particularly

in the context of bone metabolism.

Core Molecular Data
The fundamental molecular characteristics of strontium malonate are summarized below.

These data form the basis for stoichiometric calculations, solution preparation, and analytical

characterization.

Parameter Value Reference

Molecular Formula C₃H₂O₄Sr [1]

Molecular Weight 189.66 g/mol [1]

The molecular weight is derived from the atomic weights of its constituent elements: Strontium

(Sr), Carbon (C), Hydrogen (H), and Oxygen (O).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b3062150?utm_src=pdf-interest
https://www.benchchem.com/product/b3062150?utm_src=pdf-body
https://www.benchchem.com/product/b3062150?utm_src=pdf-body
https://www.medkoo.com/products/12579
https://www.medkoo.com/products/12579
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3062150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Element Symbol
Atomic Weight
( g/mol )

Count
Total Weight (
g/mol )

Strontium Sr 87.62 1 87.62

Carbon C 12.011 3 36.033

Hydrogen H 1.008 2 2.016

Oxygen O 15.999 4 63.996

Total 189.665

Physicochemical Properties
Strontium malonate typically presents as a solid powder.[1] Further characterization of its

physical and chemical properties, such as solubility and stability, is crucial for its application in

experimental and developmental settings.

Biological Context and Potential Applications
Strontium malonate has been identified as a calcium-sensing receptor agonist.[1] This

characteristic positions it as a compound of interest for potential therapeutic applications,

notably in the management of postmenopausal osteoporosis.[1] The malonate moiety is the

ionized form of malonic acid, a simple dicarboxylic acid.

Further research into the specific signaling pathways activated by strontium malonate and

detailed experimental protocols for its synthesis and biological evaluation is ongoing. As more

data becomes available, the understanding of its mechanism of action and therapeutic potential

will be further elucidated.

Future Directions
A comprehensive understanding of strontium malonate for drug development necessitates

further investigation into its pharmacological and toxicological profiles. Key areas for future

research include:

Detailed Pharmacokinetics: Absorption, distribution, metabolism, and excretion (ADME)

studies are essential to understand its behavior in biological systems.
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Mechanism of Action: Elucidation of the specific signaling cascades initiated by the activation

of the calcium-sensing receptor.

In Vivo Efficacy: Preclinical and clinical studies to validate its therapeutic effects on bone

density and fracture risk.

Formulation Development: Optimization of delivery systems to enhance bioavailability and

patient compliance.

As the body of research on strontium malonate expands, this document will be updated to

reflect the latest findings and provide a more in-depth resource for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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